Cas no 23434-88-0 (Tetrahydropiperine)

Tetrahydropiperine Properties

Names and Identifiers

• 5-(1,3-benzodioxol-5-yl)-1-(piperidin-1-yl)pentan-1-one
• 1-[5-(1,3-Benzodioxol-5-yl)pentanoyl]piperidine
• 1-pentanone, 5-(1,3-benzodioxol-5-yl)-1-(1-piperidinyl)-
• Piperidine, 1-[5-(1,3-benzodioxol-5-yl)-1-oxopentyl]-
• 5-(1,3-benzodioxol-5-yl)-1-piperidin-1-ylpentan-1-one
• Tetrahydropiperine
• 5-(1,3-Benzodioxol-5-yl)-1-(1-piperidinyl)-1-pentanone
• Cosmoperine
• Tetrahydropiperin
• APZYKUZPJCQGPP-UHFFFAOYSA-N
• 8904DO502T
• Piperidine, 1-(5-(1,3-benzodioxol-5-yl)-1-oxopentyl)-
• Tetrahydropiperidine
• Piperidine, 1-(5-(3,4-(methylenedioxy)phenyl)valeryl)-
• BDBM50381233
• +Expand

• InChIKey： APZYKUZPJCQGPP-UHFFFAOYSA-N
• Inchi： 1S/C17H23NO3/c19-17(18-10-4-1-5-11-18)7-3-2-6-14-8-9-15-16(12-14)21-13-20-15/h8-9,12H,1-7,10-11,13H2
• SMILES： O=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 289.167794g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 289.167794g/mol
• Monoisotopic Mass: 289.167794g/mol
• Topological Polar Surface Area: 38.8Ų
• Heavy Atom Count: 21
• Complexity: 341
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 289.4

Experimental Properties

• PSA: 38.77
• Solubility: Almost insoluble (0.025 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.156±0.06 g/cm3 (20 ºC 760 Torr),